Cas no 27958-96-9 (Phenol, 3-[(diethylamino)methyl]-)

Phenol, 3-[(diethylamino)methyl]- structure
27958-96-9 structure
Product Name:Phenol, 3-[(diethylamino)methyl]-
CAS No:27958-96-9
MF:C11H17NO
MW:179.258783102036
CID:1433234
PubChem ID:57346785
Update Time:2025-04-20

Phenol, 3-[(diethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[(diethylamino)methyl]-
    • 3-((Diethylamino)methyl)phenol
    • 3-[(DIETHYLAMINO)METHYL]PHENOL
    • AKOS020790888
    • BS-32211
    • SCHEMBL19686193
    • CBA95896
    • 3-[(Diethylamino)methyl]-phenol
    • 3-(Diethylaminomethyl)phenol
    • 27958-96-9
    • Inchi: 1S/C11H17NO/c1-3-12(4-2)9-10-6-5-7-11(13)8-10/h5-8,13H,3-4,9H2,1-2H3
    • InChI Key: ORYMNFIEKDSDEM-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CN(CC)CC

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.5A^2

Experimental Properties

  • PSA: 23.47

Phenol, 3-[(diethylamino)methyl]- Pricemore >>

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